Cas no 168289-78-9 (TPB)

• Product Name: TPB
• CAS No: 168289-78-9
• MF: C₂₇H₁₅N₃
• MW: 381.428105592728
• CID: 1355828
• PubChem ID: 9999883
• Update Time: 2025-04-20

TPB Chemical and Physical Properties

Names and Identifiers

• 4,4',4''-(Benzene-1,3,5-triyltri-2,1-ethynediyl)tripyridine
• 1,3,5-tris(pyridin-4-ylethynyl)benzene
• Pyridine, 4,4',4''-(1,3,5-benzenetriyltri-2,1-ethynediyl)tris-
• 1,3,5-tris(2'-ethynyl-4''-pyridyl)benzene
• 4,4',4''-(BENZENE-1,3,5-TRIYLTRIETHYNE-2,1-DIYL)TRIPYRIDINE
• 4,4',4''-(1,3,5-Benzenetriyltri-2,1-ethynediyl)tris[pyridine]
• 1,3,5-Tris(4-pyridylethynyl)benzene
• OR305007
• 4,4',4''-[(Benzene-1,3,5-triyl)triethyne-2,1-diyl]tripyridine
• TPB
• 4-(2-{3,5-BIS[2-(PYRIDIN-4-YL)ETHYNYL]PHENYL}ETHYNYL)PYRIDINE
• 4-[2-[3,5-bis(2-pyridin-4-ylethynyl)phenyl]ethynyl]pyridine
• SCHEMBL13907329
• BS-45811
• F18356
• 4-[2-[3,5-bis[2-(4-pyridyl)ethynyl]phenyl]ethynyl]pyridine
• MFCD25541760
• 4,4',4''-(1,3,5-Benzenetriyltri-2,1-ethynediyl)tris-pyridine
• YSZC216
• CS-0110384
• 168289-78-9
• AKOS040759803

• Inchi： 1S/C27H15N3/c1(22-7-13-28-14-8-22)4-25-19-26(5-2-23-9-15-29-16-10-23)21-27(20-25)6-3-24-11-17-30-18-12-24/h7-21H
• InChI Key： BBEZONFKGMUPNJ-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C#CC1C=C(C#CC2C=CN=CC=2)C=C(C#CC2C=CN=CC=2)C=1

Computed Properties

• Exact Mass: 381.12675
• Monoisotopic Mass: 381.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 4.8

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 237 °C (decomposition)
• Solubility: Insuluble (1.3E-4 g/L) (25 ºC),
• PSA: 38.67